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Compound of Interest

Compound Name: (2E)-3-bromo-but-2-ene-1-ol

Cat. No.: B14768327

Get Quote

Executive Summary
(2E)-3-bromo-but-2-ene-1-ol (CAS: 37428-56-1) is a critical halogenated allylic alcohol used

primarily as a scaffold in the stereoselective synthesis of terpenoids, pheromones, and complex

pharmaceutical intermediates. Its value lies in the (E)-geometry of the trisubstituted alkene,

which dictates the stereochemical outcome of subsequent metal-catalyzed cross-coupling

reactions (e.g., Stille, Suzuki-Miyaura).

Sourcing this compound presents a specific challenge: Isomeric Purity. Commercial samples

are frequently contaminated with the thermodynamically similar (Z)-isomer or the regioisomer

(3-bromo-3-buten-1-ol). This guide outlines the verified supply chain, rigorous QC protocols,

and handling procedures to ensure data integrity in downstream applications.

Chemical Identity & Specifications

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b14768327#bc-rfq
https://www.benchchem.com/product/b14768327/docs?utm_src=pdf-body#technical-procurement-guide-2e-3-bromo-but-2-ene-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Specification

IUPAC Name (2E)-3-Bromobut-2-en-1-ol

Common Name trans-3-Bromo-2-buten-1-ol

CAS Number 37428-56-1 (Specific to E-isomer)

Molecular Formula C₄H₇BrO

Molecular Weight 151.00 g/mol

SMILES C/C(Br)=C\CO

InChI Key Verify specific isomer key with vendor

Appearance Clear to pale yellow liquid

Boiling Point ~90–95 °C (at reduced pressure, est.)

Density ~1.52 g/mL

Stereochemical Definition
The (E) designation (from German Entgegen, opposite) indicates that the highest priority

groups on each carbon of the double bond are on opposite sides.

C3 Position: Bromine (-Br) is high priority.

C2 Position: Hydroxymethyl (-CH₂OH) is high priority.

Configuration: The -Br and -CH₂OH groups are trans to each other. Consequently, the methyl

group (-CH₃) and the hydroxymethyl group (-CH₂OH) are spatially cis.

Commercial Supply Landscape
Unlike common reagents, (2E)-3-bromo-but-2-ene-1-ol is often a "made-to-order" or "stock-

limited" item. Major catalog houses (e.g., Sigma-Aldrich) often list the generic mixture or related

isomers, requiring careful scrutiny of the specific CAS and structural data.

Verified Supplier Tiers

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b14768327/docs?utm_src=pdf-body#technical-procurement-guide-2e-3-bromo-but-2-ene-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14768327?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Tier 1: Specialized Building Block Vendors
These suppliers explicitly list the stereoisomer and typically provide batch-specific H-NMR to

confirm the (E/Z) ratio.

BLD Pharm: Stocks CAS 37428-56-1. Known for reliable stock of halogenated heterocycles

and alkenes.

Anax Laboratories: Lists the specific (E)-isomer (Product Ax-11542).

Combi-Blocks: Frequently stocks specific halo-alkene isomers with high purity (>95%).

Tier 2: Aggregators & Custom Synthesis
If Tier 1 stock is depleted, these platforms aggregate inventory from smaller synthesis labs

(e.g., Enamine, WuXi).

eMolecules: Search by substructure to catch mislabeled isomers.

SciFinder / ChemSpace: Useful for finding bulk quantities (>100g) for process scale-up.

Purchasing Advisory
Critical Warning: Do not confuse with 3-bromo-3-buten-1-ol (CAS 76334-36-6), a terminal

alkene regioisomer often appearing in similar search results. Always verify the structure image

before purchase.

Quality Assurance & Validation Protocol
Trusting a label is insufficient for stereoselective synthesis. Upon receipt, the following

validation workflow is mandatory.

QC Workflow Diagram
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1. Receipt of Material
(Check CAS: 37428-56-1)

2. Visual Inspection
(Clear liquid, no precipitate)

3. 1H-NMR Analysis
(CDCl3)

Decision: Isomer Ratio > 95:5?

4. 1D-NOE Experiment
(Definitive Stereochem Proof)

Yes (Verify E)

REJECT / PURIFY
(Column Chromatography)

No (Z-contamination)

NOE Failed

RELEASE for Synthesis

NOE Confirmed

Click to download full resolution via product page

Figure 1: Quality Control Decision Matrix for stereoisomeric purity verification.

Analytical Criteria (Self-Validating Protocol)
1. Proton NMR (¹H-NMR)
The chemical shift of the vinylic proton and the allylic methyl group are diagnostic.

Vinyl Proton (H-2): Typically appears as a triplet of quartets (or similar multiplet) around 5.9 -

6.1 ppm.
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Allylic Methyl (H-4): Appears as a doublet/multiplet around 2.3 ppm.

Differentiation: The (E)-isomer vinyl proton is typically deshielded (downfield) relative to the

(Z)-isomer due to the anisotropy of the cis-bromine (in the Z-isomer, Br is cis to H; in E, Br is

trans to H).

2. Nuclear Overhauser Effect (NOE) - The Gold Standard
To definitively prove you possess the (E)-isomer, perform a 1D-NOE difference experiment

irradiating the methylene protons (-CH₂OH).

Expected Result for (E)-isomer: You should observe a strong NOE enhancement of the

methyl group (-CH₃) signal.

Reasoning: In the (E)-isomer, the -CH₂OH and -CH₃ groups are on the same side of the

double bond (cis-relationship).

Expected Result for (Z)-isomer: Weak or no enhancement of the methyl group; enhancement

of the vinyl proton instead.

Synthetic Context & Applications
Understanding how this material is made helps predict impurities. The commercial route often

involves the reduction of ethyl (2E)-3-bromo-2-butenoate.

Common Impurities
Residual Reducing Agent: Boron or Aluminum salts (check 11B or 27Al NMR if sensitive).

(Z)-Isomer: Formed via radical isomerization if the precursor was exposed to light/heat, or

non-selective Wittig-type synthesis.

Allylic Rearrangement Products: 1-bromo-3-buten-2-ol (secondary alcohol) can form under

acidic conditions.

Handling & Safety[1][2][3]
Hazards: Validated as a Lachrymator (tear gas effect) and Skin Irritant.[1]
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Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Allylic bromides/alcohols are

prone to discoloration (decomposition) upon oxidation or light exposure.

Stabilization: Some suppliers add copper wire or silver foil to inhibit radical polymerization,

though this is rare for the alcohol form.

References
PubChem.(2E)-3-bromobut-2-en-1-ol Compound Summary. National Library of Medicine.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14768327/docs#technical-procurement-guide-2e-3-
bromo-but-2-ene-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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